Cas no 161397-68-8 (1H-Indole-5-carbonyl chloride)

• Product Name: 1H-Indole-5-carbonyl chloride
• CAS No: 161397-68-8
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD22570358
• CID: 855901
• PubChem ID: 45081485
• Update Time: 2025-04-19

1H-Indole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonyl chloride (9CI)
• 1-Boc-Indole-5-carbonyl chloride
• 1H-Indole-5-carbonyl chloride
• F18372
• 161397-68-8
• SCHEMBL1616468
• DTXSID70664638
• 1H-Indole-5-carbonylchloride
• AKOS006325803
• DB-345746

• MDL： MFCD22570358
• Inchi： 1S/C9H6ClNO/c10-9(12)7-1-2-8-6(5-7)3-4-11-8/h1-5,11H
• InChI Key： DJQIAZZRZXXUEB-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=CN2)C=1)=O

Computed Properties

• Exact Mass: 178.00605
• Monoisotopic Mass: 179.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• PSA: 29.96